Cas no 2388-07-0 (Lithium ethoxide)

Lithium ethoxide (LiOEt) is a strong base and nucleophile commonly used in organic synthesis and lithium-based battery research. This alkoxide compound, with the chemical formula C₂H₅OLi, is highly reactive, particularly in deprotonation and transesterification reactions. Its solubility in polar organic solvents, such as ethanol and tetrahydrofuran, enhances its utility in homogeneous catalysis and polymerization processes. Lithium ethoxide is also employed in the preparation of lithium-containing precursors for advanced materials, including ceramic and thin-film applications. Due to its moisture sensitivity, it requires handling under inert conditions. Its high purity and consistent reactivity make it a valuable reagent in both academic and industrial settings.
Lithium ethoxide structure
Lithium ethoxide structure
Product Name:Lithium ethoxide
CAS No:2388-07-0
MF:C2H5LiO
MW:52.0015008449554
MDL:MFCD00050493
CID:84279
PubChem ID:24864907
Update Time:2025-06-07

Lithium ethoxide Chemical and Physical Properties

Names and Identifiers

    • Lithium ethoxide
    • Lithium ethoxide solution
    • Lithiumethoxideinethanol
    • lithium,ethanolate
    • 1.0 M solution in ethanol, MkSeal
    • Ethanol,lithium salt(9CI)
    • Lithium ethoxide, 1M solution in ethanol, AcroSeal
    • lithium ethylate
    • lithium etoxide
    • LithoTab ethoxide
    • Lithium ethanolate
    • MDL： MFCD00050493
    • Inchi： 1S/C2H5O.Li/c1-2-3;/h2H2,1H3;/q-1;+1
    • InChI Key： AZVCGYPLLBEUNV-UHFFFAOYSA-N
    • SMILES： [O-]CC.[Li+]

Computed Properties

  • Exact Mass: 52.05000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White or yellow powder
  • Density: 0.895 g/mL at 25 °C
  • Boiling Point: 67 °C
  • Flash Point: Fahrenheit: -20.2 ° f
    Celsius: -29 ° c
  • PSA: 23.06000
  • LogP: 0.43680
  • Solubility: React with water
  • Color/Form: 1.0 M in THF

Lithium ethoxide Security Information

Lithium ethoxide Customs Data

  • HS CODE：29051990
  • Customs Data：

    United Statescustoms code:

    2905199090

    Summary:

    HTS:2905199090.Saturated Monohydric Acyclic Alcohols And Their Derivatives, Nesoi.Rate general: 3.7%13/.Rate special: Free (A,AU,BH,CA,CL,CO,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG)

Lithium ethoxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L140676-1L
Lithium ethoxide
 2388-07-0 1.0M in ethanol
1l
 ¥1308.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L140676-500ml
Lithium ethoxide
 2388-07-0 1.0M in ethanol
500ml
 ¥1272.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L140676-100ml
Lithium ethoxide
 2388-07-0 1.0M in ethanol
100ml
 ¥384.90 2023-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R006515-100ml
Lithium ethoxide
 2388-07-0 1.0 M solution of ethanol
100ml
 ￥356 2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R006515-500ml
Lithium ethoxide
 2388-07-0 1.0 M solution of ethanol
500ml
 ￥1246 2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L822293-100ml
Lithium ethoxide
 2388-07-0 1.0 M solution in ethanol, MkSeal
100ml
 ￥396.00 2022-10-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L85440-100ml
Lithium,ethanolate
 2388-07-0 1.0 M solution in ethanol, Acseal
100ml
 ¥318.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L85440-500ml
Lithium,ethanolate
 2388-07-0
500ml
 ¥1238.0 2021-09-08
abcr
AB469878-100 ml
Lithium ethoxide, 1M in ethanol; .
 2388-07-0
100 ml
 €126.60 2023-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L822293-500ml
Lithium ethoxide
 2388-07-0 1.0 M solution in ethanol, MkSeal
500ml
 ￥1,298.00 2022-10-10

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